N-(2,4-difluorobenzyl)-2-(4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)propanamide

• IUPAC Name: N-[(2,4-difluorophenyl)methyl]-2-(4-oxo-1,2,3-benzotriazin-3-yl)propanamide
• InChI: InChI=1S/C17H14F2N4O2/c1-10(16(24)20-9-11-6-7-12(18)8-14(11)19)23-17(25)13-4-2-3-5-15(13)21-22-23/h2-8,10H,9H2,1H3,(H,20,24)
• InChI Key: IMGVDYSKPCISNI-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NCC1=C(C=C(C=C1)F)F)N2C(=O)C3=CC=CC=C3N=N2
• Molecular Formula: C17H14F2N4O2
• Molecular Weight: 344.31 g/mol

Description

N-(2,4-difluorobenzyl)-2-(4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)propanamide, also known as DFB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DFB is a benzotriazinone derivative that has been synthesized and extensively studied for its biological and chemical properties.

Scientific Research Applications

Synthesis and Structure

The title compound, N-[(2,4-difluorophenyl)methyl]-2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanamide (referred to as Fo24), was synthesized with high yield (87%) using standard synthetic procedures. It resulted from the condensation reaction of 2-fluorobenzoyl chloride with 2,4-difluoroaniline. Crystals of Fo24 were grown from CH2Cl2 at room temperature. .

Uniqueness and Fluorination

Fo24 stands out as the second regular tri-fluorinated benzamide with the formula C13H8F3N1O1 to be reported. Unlike more common difluorinated and tetra-fluorinated analogues, Fo24 exhibits distinct structural features. Both aromatic rings in Fo24 are effectively coplanar, forming an interplanar angle of 0.7°. The central amide group plane is oriented relative to both aromatic rings, creating intramolecular contacts. .

Medicinal Chemistry and Pharmaceuticals

Fluorinated molecules have garnered significant research interest in medicinal chemistry and pharmaceuticals. Fo24’s unique fluorination pattern may contribute to its potential applications in drug development. .

Herbicidal Activity

While Fo24’s specific applications are not yet fully elucidated, related compounds with fluorine substitutions have demonstrated herbicidal activity. .

Indole Derivatives

Indole derivatives, including Fo24, have diverse biological and clinical potential. Although Fo24 is not directly an indole derivative, its structural features may contribute to its bioactivity. .